84-88-8

8-Hydroxyquinoline-5-sulfonic acid

In Stock

• CAS RN:
• 84-88-8

• Formula:
• C9H7NO4S

• InChI:
• InChI=1S/C9H7NO4S/c11-7-3-4-8(15(12,13)14)6-2-1-5-10-9(6)7/h1-5,11H,(H,12,13,14)

• InChIKey:
• LGDFHDKSYGVKDC-UHFFFAOYSA-N

• 8-Hydroxyquinoline-5-sulfonic acid, also known as 8-Hydroxyquinoline-5-sulfonic acid, is a useful research compound. Its molecular formula is C9H7NO4S and its molecular weight is 225.22 g/mol. The purity is usually 95%.

N-hydroxyisobutyrimidoyl chloride

Usually In Stock

• CAS RN:
• 684-88-8

• Formula:
• C4H8ClNO

• InChI:
• InChI=1S/C4H8ClNO/c1-3(2)4(5)6-7/h3,7H,1-2H3

• InChIKey:
• JNDGHLLVJGENOC-XQRVVYSFSA-N

• N-hydroxyisobutyrimidoyl chloride is a useful research compound. Its molecular formula is C4H8ClNO and its molecular weight is 121.56. The purity is usually 95%.

ZINC dithiocarbamate

• CAS RN:
• 18984-88-8

• Formula:
• C2H4N2S4Zn

• InChI:
• InChI=1S/2CH3NS2.Zn/c2*2-1(3)4;/h2*(H3,2,3,4);/q;;+2/p-2

• InChIKey:
• MBBWTVUFIXOUBE-UHFFFAOYSA-L

• ZINC dithiocarbamate, also known as ZINC dithiocarbamate, is a useful research compound. Its molecular formula is C2H4N2S4Zn and its molecular weight is 249.7 g/mol. The purity is usually 95%.

3,3-Bis(4-hydroxy-2,5-dimethylphenyl)isobenzofuran-1(3H)-one

In Stock

• CAS RN:
• 50984-88-8

• Formula:
• C24H22O4

• InChI:
• InChI=1S/C24H22O4/c1-13-11-21(25)15(3)9-19(13)24(20-10-16(4)22(26)12-14(20)2)18-8-6-5-7-17(18)23(27)28-24/h5-12,25-26H,1-4H3

• InChIKey:
• PXCIPOXPHMTCIL-UHFFFAOYSA-N

• 3,3-Bis(4-hydroxy-2,5-dimethylphenyl)isobenzofuran-1(3H)-one, also known as 3,3-Bis(4-hydroxy-2,5-dimethylphenyl)isobenzofuran-1(3H)-one, is a useful research compound. Its molecular formula is C24H22O4 and its molecular weight is 374.4 g/mol. The purity is usually 95%.

4-(4-tert-butylphenoxy)-N-(3-methoxyphenyl)butanamide

In Stock

• CAS RN:
• 453584-88-8

• Formula:
• C21H27NO3

• InChI:
• InChI=1S/C21H27NO3/c1-21(2,3)16-10-12-18(13-11-16)25-14-6-9-20(23)22-17-7-5-8-19(15-17)24-4/h5,7-8,10-13,15H,6,9,14H2,1-4H3,(H,22,23)

• InChIKey:
• FDSJGSWZXPCEIX-UHFFFAOYSA-N

• 4-(4-tert-butylphenoxy)-N-(3-methoxyphenyl)butanamide is a useful research compound. Its molecular formula is C21H27NO3 and its molecular weight is 341.451. The purity is usually 95%.

4-Ethoxy-3-(1-methyl-7-oxo-3-propyl-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)-N-(2-(methylamino)ethyl)benzenesulfonamide

In Stock

• CAS RN:
• 466684-88-8

• Formula:
• C20H28N6O4S

• InChI:
• InChI=1S/C20H28N6O4S/c1-5-7-15-17-18(26(4)25-15)20(27)24-19(23-17)14-12-13(8-9-16(14)30-6-2)31(28,29)22-11-10-21-3/h8-9,12,21-22H,5-7,10-11H2,1-4H3,(H,23,24,27)

• InChIKey:
• DBBKIQJKMPUJFA-UHFFFAOYSA-N

• 4-Ethoxy-3-(1-methyl-7-oxo-3-propyl-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)-N-(2-(methylamino)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C20H28N6O4S and its molecular weight is 448.5 g/mol. The purity is usually 95%.

7-Hydroxy-9-methyl-9H-fluoren-2-YL 4-(octyloxy)benzoate

• CAS RN:
• 872984-88-8

• Formula:
• C29H32O4

• InChI:
• InChI=1S/C29H32O4/c1-3-4-5-6-7-8-17-32-23-12-9-21(10-13-23)29(31)33-24-14-16-26-25-15-11-22(30)18-27(25)20(2)28(26)19-24/h9-16,18-20,30H,3-8,17H2,1-2H3

• InChIKey:
• AXVXQLBUSIPWIY-UHFFFAOYSA-N

• 7-Hydroxy-9-methyl-9H-fluoren-2-YL 4-(octyloxy)benzoate is a useful research compound. Its molecular formula is C29H32O4 and its molecular weight is 444.6 g/mol. The purity is usually 95%.

N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-5-methylthiophene-2-sulfonamide

In Stock

• CAS RN:
• 893984-88-8

• Formula:
• C16H15N3O2S3

• InChI:
• InChI=1S/C16H15N3O2S3/c1-11-2-7-15(23-11)24(20,21)18-13-5-3-12(4-6-13)14-10-19-8-9-22-16(19)17-14/h2-7,10,18H,8-9H2,1H3

• InChIKey:
• WBRSHMOCVLTTTP-UHFFFAOYSA-N

• N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-5-methylthiophene-2-sulfonamide is a useful research compound. Its molecular formula is C16H15N3O2S3 and its molecular weight is 377.5. The purity is usually 95%.

Pentyl 2-chloroisonicotinate

In Stock

• CAS RN:
• 898784-88-8

• Formula:
• C11H14ClNO2

• InChI:
• InChI=1S/C11H14ClNO2/c1-2-3-4-7-15-11(14)9-5-6-13-10(12)8-9/h5-6,8H,2-4,7H2,1H3

• InChIKey:
• NYNRUQDYRYVLHZ-UHFFFAOYSA-N

• Pentyl 2-chloroisonicotinate is a useful research compound. Its molecular formula is C11H14ClNO2 and its molecular weight is 227.69 g/mol. The purity is usually 95%.

1-((4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methyl)-3-(p-tolyl)quinazoline-2,4(1H,3H)-dione

In Stock

• CAS RN:
• 958584-88-8

• Formula:
• C24H18N4O3

• InChI:
• InChI=1S/C24H18N4O3/c1-16-9-11-18(12-10-16)28-23(30)19-6-2-3-7-20(19)27(24(28)31)15-17-14-22(29)26-13-5-4-8-21(26)25-17/h2-14H,15H2,1H3

• InChIKey:
• RVBSRFOCXARRQF-UHFFFAOYSA-N

• 1-((4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methyl)-3-(p-tolyl)quinazoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C24H18N4O3 and its molecular weight is 410.433. The purity is usually 95%.

4-(Prop-2-yn-1-yloxy)piperidine

In Stock

• CAS RN:
• 217184-88-8

• Formula:
• C8H13NO

• InChI:
• InChI=1S/C8H13NO/c1-2-7-10-8-3-5-9-6-4-8/h1,8-9H,3-7H2

• InChIKey:
• LYWWBTTXRARIPK-UHFFFAOYSA-N

• 4-(Prop-2-yn-1-yloxy)piperidine is a useful research compound. Its molecular formula is C8H13NO and its molecular weight is 139.19 g/mol. The purity is usually 95%.

Opiorphin

In Stock

• CAS RN:
• 864084-88-8

• Formula:
• C29H48N12O8

• InChI:
• InChI=1S/C29H48N12O8/c30-17(10-11-22(31)43)23(44)38-18(8-4-12-36-28(32)33)24(45)40-20(14-16-6-2-1-3-7-16)25(46)41-21(15-42)26(47)39-19(27(48)49)9-5-13-37-29(34)35/h1-3,6-7,17-21,42H,4-5,8-15,30H2,(H2,31,43)(H,38,44)(H,39,47)(H,40,45)(H,41,46)(H,48,49)(H4,32,33,36)(H4,34,35,37)/t17-,18-,19-,20-,21-/m0/s1

• InChIKey:
• TWWFCOBVAKAKIT-SXYSDOLCSA-N

• Opiorphin is an oligopeptide.

4-(((2-Methylbenzyl)oxy)methyl)piperidine hydrochloride

In Stock

• CAS RN:
• 1289384-88-8

• Formula:
• C14H22ClNO

• InChI:
• InChI=1S/C14H21NO.ClH/c1-12-4-2-3-5-14(12)11-16-10-13-6-8-15-9-7-13;/h2-5,13,15H,6-11H2,1H3;1H

• InChIKey:
• CPBRBYLKVKIXRJ-UHFFFAOYSA-N

• 4-(((2-Methylbenzyl)oxy)methyl)piperidine hydrochloride is a useful research compound. Its molecular formula is C14H22ClNO and its molecular weight is 255.78 g/mol. The purity is usually 95%.

(S)-tert-Butyl 3-((4-fluorophenyl)thio)pyrrolidine-1-carboxylate

In Stock

• CAS RN:
• 1289584-88-8

• Formula:
• C15H20FNO2S

• InChI:
• InChI=1S/C15H20FNO2S/c1-15(2,3)19-14(18)17-9-8-13(10-17)20-12-6-4-11(16)5-7-12/h4-7,13H,8-10H2,1-3H3/t13-/m0/s1

• InChIKey:
• AUGONQZUUQXPDK-ZDUSSCGKSA-N

• (S)-tert-Butyl 3-((4-fluorophenyl)thio)pyrrolidine-1-carboxylate is a useful research compound. Its molecular formula is C15H20FNO2S and its molecular weight is 297.39. The purity is usually 95%.

1-((5-Chlorothiophen-2-yl)sulfonyl)-3-((4-fluorophenyl)sulfonyl)azetidine

In Stock

• CAS RN:
• 1797884-88-8

• Formula:
• C13H11ClFNO4S3

• InChI:
• InChI=1S/C13H11ClFNO4S3/c14-12-5-6-13(21-12)23(19,20)16-7-11(8-16)22(17,18)10-3-1-9(15)2-4-10/h1-6,11H,7-8H2

• InChIKey:
• DLDZSTBWXYHKLB-UHFFFAOYSA-N

• 1-((5-Chlorothiophen-2-yl)sulfonyl)-3-((4-fluorophenyl)sulfonyl)azetidine is a useful research compound. Its molecular formula is C13H11ClFNO4S3 and its molecular weight is 395.86. The purity is usually 95%.

5-Bromo-2-[[1-(2-methoxyphenyl)sulfonylpiperidin-3-yl]methoxy]pyrimidine

Usually In Stock

• CAS RN:
• 2379984-88-8

• Formula:
• C17H20BrN3O4S

• InChI:
• InChI=1S/C17H20BrN3O4S/c1-24-15-6-2-3-7-16(15)26(22,23)21-8-4-5-13(11-21)12-25-17-19-9-14(18)10-20-17/h2-3,6-7,9-10,13H,4-5,8,11-12H2,1H3

• InChIKey:
• XPPHTWZTAZVMIN-UHFFFAOYSA-N

• 5-Bromo-2-[[1-(2-methoxyphenyl)sulfonylpiperidin-3-yl]methoxy]pyrimidine is a useful research compound. Its molecular formula is C17H20BrN3O4S and its molecular weight is 442.33. The purity is usually 95%.